Cas no 1020937-66-9 (N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide)

• Product Name: N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide
• CAS No: 1020937-66-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5166085
• PubChem ID: 28584421
• Update Time: 2026-03-04

N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N-dimethyl-2-[[(4-methylphenyl)methyl]amino]-
• n,n-Dimethyl-2-((4-methylbenzyl)amino)acetamide
• N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide

• Inchi： 1S/C12H18N2O/c1-10-4-6-11(7-5-10)8-13-9-12(15)14(2)3/h4-7,13H,8-9H2,1-3H3
• InChI Key： RFBGBYRSCPNEHY-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNCC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide

N,N-Dimethyl-2-{(4-Methylphenyl)methylamino}Acetamide: A Comprehensive Overview

N,N-Dimethyl-2-{(4-methylphenyl)methylamino}acetamide, also known by its CAS number 1020937-66-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an acetamide group with a dimethylamino substituent and a methylphenyl group. The N,N-dimethyl moiety contributes to the compound's basicity, while the methylamino group introduces additional functionality, making it a versatile molecule for various applications.

The synthesis of N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound using techniques such as nucleophilic substitution and amide bond formation. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby enhancing yield and purity. These developments underscore the importance of this compound in both academic and industrial settings.

In terms of applications, N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide has shown promise in the field of drug discovery. Its structure lends itself well to modifications that can target specific biological pathways. For instance, studies have demonstrated its potential as a lead compound in the development of anti-inflammatory agents and central nervous system drugs. The methylphenyl group, in particular, plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and bioavailability.

Recent research has focused on understanding the biological activity of N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide at the molecular level. Using advanced computational modeling techniques, scientists have identified key interactions between this compound and various protein targets. For example, molecular docking studies have revealed potential binding affinities with enzymes involved in inflammation and neurodegenerative diseases. These findings highlight the compound's potential as a scaffold for designing novel therapeutic agents.

The structural versatility of N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide also makes it an attractive candidate for use as an intermediate in the synthesis of more complex molecules. Its ability to undergo further functionalization allows chemists to explore a wide range of derivatives with diverse biological activities. This has led to its inclusion in libraries of compounds used for high-throughput screening in drug discovery programs.

In conclusion, N,N-dimethyl-2-{(4-methylphenyl)methylamino}acetamide (CAS No: 1020937-66-9) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for developing innovative therapeutic solutions. As research continues to uncover its full range of applications, this compound is likely to play an increasingly important role in the advancement of medical science.